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Compound of Interest

Compound Name: Cranad 2

Cat. No.: B14028536

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation of Cranad 2 stock
solutions for use in various in vitro assays. Cranad 2 is a near-infrared (NIR) fluorescent probe
specifically designed for the detection of amyloid-beta (AB) plaques, which are a key
pathological hallmark of Alzheimer's disease.[1][2][3] Accurate preparation of Cranad 2 stock
solutions is critical for obtaining reliable and reproducible experimental results.

Physicochemical and Solubility Data

A summary of the key quantitative data for Cranad 2 is presented in the table below for easy
reference. This information is essential for accurate stock solution preparation and
experimental design.
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Property Value Source(s)
Molecular Weight 410.26 g/mol [1]

CAS Number 1193447-34-5 [1][4]
Appearance Solid, Brown to black [1]

Purity >98% [4]

Solubility in DMSO

Up to 5 mM with gentle

warming

[4]

Solubility in DMF

~2 mg/mL (4.87 mM) with
ultrasonic and warming to
60°C

[1]

Solubility in DMSO:PBS (pH
7.2) (1:1)

~0.5 mg/mL

[3](5]

Storage of Solid

4°C, protect from light

[1]

Storage of Stock Solution

-20°C for up to 1 month or
-80°C for up to 6 months.
Protect from light.

[1]

Experimental Protocols

This section provides a detailed methodology for the preparation of a 5 mM Cranad 2 stock

solution in Dimethyl Sulfoxide (DMSO). This is a common starting concentration for subsequent

dilutions in various in vitro assays.

Materials:

Cranad 2 solid powder

Microcentrifuge tubes

Vortex mixer

Anhydrous Dimethyl Sulfoxide (DMSO)
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Water bath or heat block (optional)

Pipettes and sterile pipette tips

Procedure:

Equilibrate Reagents: Allow the vial of Cranad 2 solid and the anhydrous DMSO to come to
room temperature before opening to prevent condensation of moisture.

Weigh Cranad 2: Accurately weigh the desired amount of Cranad 2 powder. For example, to
prepare 1 mL of a 5 mM stock solution, you would need 2.05 mg of Cranad 2 (Mass =
Molarity x Volume x Molecular Weight = 0.005 mol/L x 0.001 L x 410.26 g/mol = 0.00205 g =
2.05 mg).

Dissolve in DMSO: Add the appropriate volume of anhydrous DMSO to the vial containing
the Cranad 2 powder. For a 5 mM stock solution, if you weighed out 2.05 mg, you would add
1 mL of DMSO.

Aid Dissolution: Vortex the solution thoroughly. If the Cranad 2 does not fully dissolve, gentle
warming in a water bath or on a heat block at a temperature up to 60°C can be applied.[1]
Intermittent vortexing during warming will facilitate dissolution. Visually inspect the solution to
ensure there are no visible particles.

Aliquot and Store: Once the Cranad 2 is completely dissolved, aliquot the stock solution into
smaller, single-use volumes in microcentrifuge tubes. This will prevent repeated freeze-thaw
cycles which can degrade the compound.

Storage: Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for
long-term storage (up to 6 months).[1] It is crucial to protect the stock solutions from light.[1]

Note on Aqueous Solutions: Cranad 2 has limited solubility in aqueous buffers.[5] To prepare

working solutions in aqueous media like Phosphate Buffered Saline (PBS), it is recommended

to first dissolve the compound in DMSO to create a concentrated stock solution, and then dilute

this stock solution into the desired aqueous buffer.[5] It is advisable to not store agqueous

working solutions for more than one day.[5]

Signaling Pathways and Experimental Workflows
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The following diagrams illustrate the key signaling pathway involving Cranad 2's mechanism of
action and the experimental workflow for preparing stock solutions.

Presence of Ap Aggregates

Binding and Fluorescence

Cranad 2-AB Complex Results in Enhanced NIR
Fluorescence

AB Aggregates
In Solution (Unbound) ~ Binds (kd=38nM

Cranad 2

Click to download full resolution via product page

Caption: Mechanism of Cranad 2 fluorescence upon binding to A3 aggregates.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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